Cas no 21866-90-0 (H-Pro-Pro-Pro-Pro-OH)

• Product Name: H-Pro-Pro-Pro-Pro-OH
• CAS No: 21866-90-0
• MF: C₂₀H₃₀N₄O₅
• MW: 406.476005077362
• MDL: MFCD00238161
• CID: 250287
• PubChem ID: 11902983
• Update Time: 2025-08-05

H-Pro-Pro-Pro-Pro-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-prolyl-L-prolyl-L-prolyl-
• H-PRO-PRO-PRO-PRO-OH
• L-Proline tetrapeptide
• Tetraproline
• (S)-1-((S)-1-((S)-1-((S)-Pyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylic acid
• MFCD00238161
• 21866-90-0
• (2S)-1-[(2S)-1-[(2S)-1-[(2S)-pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carbonyl]pyrrolidine-2-carboxylic acid
• L-Pro-Pro-Pro-Pro
• CS-0653377
• HY-P4272
• H-Pro-Pro-Pro-Pro-OH

• MDL： MFCD00238161
• Inchi： 1S/C20H30N4O5/c25-17(13-5-1-9-21-13)22-10-2-6-14(22)18(26)23-11-3-7-15(23)19(27)24-12-4-8-16(24)20(28)29/h13-16,21H,1-12H2,(H,28,29)/t13-,14-,15-,16-/m0/s1
• InChI Key： CBNLHHITRUAXOE-VGWMRTNUSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@@H]1CCCN1)=O)N1CCC[C@H]1C(N1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 406.22162007g/mol
• Monoisotopic Mass: 406.22162007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.362±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

H-Pro-Pro-Pro-Pro-OH Security Information

• Storage Condition：-15°C

Additional information on H-Pro-Pro-Pro-Pro-OH

H-Pro-Pro-Pro-Pro-OH (CAS No: 21866-90-0): A Comprehensive Overview

The compound H-Pro-Pro-Pro-Pro-OH (CAS No: 21866-90-0) is a tetrapeptide consisting of four proline (Pro) residues, with the amino terminus (N-terminus) and carboxyl terminus (C-terminus) modified by an acetyl group and a hydroxyl group, respectively. This unique structure makes it a subject of interest in various fields, including biochemistry, pharmacology, and materials science. Recent advancements in peptide chemistry have further highlighted its potential applications in drug delivery systems and bioactive materials.

Proline, as a key amino acid in this tetrapeptide, plays a significant role in determining the compound's physical and chemical properties. The cyclic secondary structure of proline introduces rigidity into the peptide backbone, which can influence its solubility, stability, and interactions with biological systems. Studies have shown that the presence of multiple proline residues can enhance the peptide's resistance to enzymatic degradation, making it a promising candidate for therapeutic applications.

Recent research has focused on the synthesis and characterization of H-Pro-Pro-Pro-Pro-OH, particularly its ability to self-assemble into nanofibers or hydrogels under specific conditions. These self-assembled structures have shown potential in tissue engineering applications, where they can serve as scaffolds for cell growth and differentiation. The hydroxyl group at the C-terminus further enhances the compound's ability to form hydrogen bonds, which is crucial for these self-assembling properties.

In addition to its structural properties, H-Pro-Pro-Pro-Pro-OH has demonstrated bioactivity in various assays. For instance, studies have shown that this tetrapeptide can modulate cellular signaling pathways involved in inflammation and apoptosis. This suggests its potential as a lead compound for developing anti-inflammatory or anti-cancer therapies. Furthermore, its ability to penetrate cellular membranes without causing cytotoxicity makes it an attractive candidate for drug delivery systems.

The synthesis of H-Pro-Pro-Pro-Pro-Oh typically involves solid-phase peptide synthesis (SPPS), which allows for precise control over the sequence and modifications. Recent advancements in SPPS techniques have improved the yield and purity of this compound, making it more accessible for large-scale production. Post-synthesis modifications, such as acetylation at the N-terminus and hydroxylation at the C-terminus, are critical for achieving the desired biological activity.

From an analytical standpoint, modern techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of H-pro-pro-pro-pro-oh. These techniques provide detailed insights into the compound's molecular weight, sequence integrity, and stereochemistry. Additionally, X-ray crystallography has been used to determine its three-dimensional structure, which is essential for understanding its interactions with biological targets.

In terms of applications, H-pro-pro-pro-pro-oh has shown promise in both academic research and industrial settings. In academia, it serves as a model compound for studying peptide self-assembly and drug delivery mechanisms. In industry, its unique properties make it a potential ingredient in cosmetics or biocompatible materials. Ongoing research continues to explore its full potential across diverse fields.

Looking ahead, the development of novel synthetic methods and characterization techniques will further enhance our understanding of h-pro-pro-pro-pro-oh's properties and applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile tetrapeptide.